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Compound of Interest

Compound Name: Lactonitrile

Cat. No.: B165350

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physicochemical
properties of lactonitrile, specifically its molecular weight and density. This document is
intended to serve as a valuable resource, offering detailed data, experimental methodologies,
and a visualization of its synthesis pathway to support research and development activities.

Core Properties of Lactonitrile

Lactonitrile, also known as 2-hydroxypropanenitrile or acetaldehyde cyanohydrin, is a
significant organic compound in industrial synthesis, particularly as a precursor to lactic acid
and its esters.[1] A precise understanding of its molecular weight and density is crucial for
accurate stoichiometric calculations, process modeling, and quality control in various
applications.

Quantitative Data

The molecular weight and density of lactonitrile have been well-characterized and are
summarized in the table below for ease of reference and comparison.
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Property Value Conditions
Molecular Weight 71.08 g/mol

71.079 g-mol-1

Density 0.9877 g/mL at 20 °C (68 °F)
0.991 g/mL at20 °C

0.982 g/mL at25°C

Note: Minor variations in density values can be attributed to differences in measurement
standards and sample purity.

Experimental Protocols

The determination of molecular weight and density for a liquid compound like lactonitrile can
be achieved through several established experimental protocols. The following sections detall
the methodologies for these key experiments.

3.1. Determination of Molecular Weight via Mass Spectrometry

Mass spectrometry is a powerful analytical technique used to determine the exact molecular

weight of a compound.[2]

e Principle: This method involves the ionization of the sample molecules and their separation
based on their mass-to-charge ratio (m/z). The resulting mass spectrum provides a precise
determination of the molecular weight.[2]

¢ Instrumentation: A high-resolution mass spectrometer, such as one equipped with an
Orbitrap detector, is typically employed for accurate mass determination.[2]

o Methodology:

o Sample Preparation: A dilute solution of lactonitrile is prepared in a suitable volatile

solvent.
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3.2.

lonization: The sample is introduced into the mass spectrometer and ionized using an
appropriate technique, such as electrospray ionization (ESI) or matrix-assisted laser
desorption/ionization (MALDI).[3]

Mass Analysis: The ions are accelerated into a mass analyzer, where they are separated
based on their m/z ratio.

Detection: The detector records the abundance of ions at each m/z value, generating a
mass spectrum.

Data Analysis: The molecular weight is determined from the peak in the mass spectrum
corresponding to the molecular ion.

Determination of Density via Digital Density Meter

The use of a digital density meter is a modern and accurate method for determining the density
of liquids. This technique is outlined in ASTM D4052.[4][5]

e Principle: This method is based on measuring the change in the oscillation frequency of a U-

shaped tube when it is filled with the sample liquid.[6] This frequency change is directly

related to the density of the liquid.[6]

 Instrumentation: A digital density meter with a temperature-controlled oscillating U-tube.[7]

e Methodology:

Calibration: The instrument is calibrated using two standards of known density, typically
dry air and deionized water.

Temperature Equilibration: The measuring cell is brought to the desired temperature, for
instance, 20 °C.

Sample Injection: The lactonitrile sample is carefully injected into the U-tube, ensuring no
air bubbles are present.[4]

Measurement: The instrument measures the oscillation period of the U-tube filled with the
sample.
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o Calculation: The density is automatically calculated by the instrument based on the
measured oscillation period and the calibration data.

3.3. Determination of Density via Pycnometer

The pycnometer method is a classic and highly accurate gravimetric procedure for determining
the density of liquids.

e Principle: This method involves accurately determining the mass of a known volume of the
liquid. The volume is precisely defined by the pycnometer.

e Instrumentation: A pycnometer (a glass flask with a specific volume), an analytical balance,
and a constant-temperature water bath.

e Methodology:
o Cleaning and Drying: The pycnometer is thoroughly cleaned and dried.

o Mass of Empty Pycnometer: The mass of the empty, dry pycnometer is accurately
measured.

o Filling with Sample: The pycnometer is filled with lactonitrile, ensuring the liquid reaches
the calibration mark. Care is taken to avoid air bubbles.

o Temperature Equilibration: The filled pycnometer is placed in a constant-temperature
water bath until it reaches the desired temperature.

o Mass of Filled Pycnometer: The pycnometer is removed from the bath, carefully dried on
the outside, and its mass is measured.

o Calibration with Water: The procedure is repeated with deionized water to accurately
determine the volume of the pycnometer at the measurement temperature.

o Calculation: The density of lactonitrile is calculated by dividing the mass of the
lactonitrile (mass of filled pycnometer minus mass of empty pycnometer) by its volume.

Synthesis of Lactonitrile: An Experimental Workflow
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Lactonitrile is commercially synthesized through the reaction of acetaldehyde with hydrogen
cyanide.[1][8][9] The following diagram illustrates the workflow for this chemical synthesis.

(CH3CHO)

Acetaldehyde

Hydrogen Cyanide
(HCN)

Reactant

Reaction Vessel

Catalytic Reaction

Crude Lactonitrile
Mixture

Purification
(Distillation)

Pure Lactonitrile
(CHsCH(OH)CN)

Reactant

© 2025 BenchChem. All rights reserved. 5/7

Tech Support


https://www.benchchem.com/product/b165350?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lactonitrile
https://www.scitechnol.com/proceedings/synthesis-of-lactic-acid-using-hydrogen-cyanide-extracted-from-cassava-manihot-esculenta-leaves-7348.html
https://en.wikipedia.org/wiki/Lactic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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